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Compound of Interest

Compound Name: Bis(2-hexyldecyl) adipate

Cat. No.: B15466299 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
These application notes provide a comprehensive overview of the use of long-chain adipate

esters as phase change materials (PCMs) for thermal energy storage (TES) applications. The

document includes detailed protocols for the synthesis and characterization of these materials,

as well as a summary of their key thermal properties.

Introduction to Long-Chain Adipates in Thermal
Energy Storage
Long-chain adipates, which are diesters of adipic acid and long-chain alcohols, are emerging

as a promising class of organic PCMs. Their chemical structure, characterized by a central

adipic acid core and two long alkyl chains, imparts desirable properties for latent heat storage.

These materials undergo a solid-liquid phase transition over a specific temperature range,

absorbing and releasing significant amounts of thermal energy in the process. This

characteristic makes them suitable for a variety of TES applications, including passive

temperature regulation in buildings, thermal management of electronics, and in the transport of

temperature-sensitive goods.

Advantages of long-chain adipates as PCMs include a high latent heat of fusion, tunable

melting temperatures based on the alkyl chain length, good thermal and chemical stability, and

low vapor pressure.
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Data Presentation: Thermal Properties of Long-
Chain Adipates
The thermal properties of long-chain adipates are critical for their application as PCMs. The

melting temperature determines the operating range of the TES system, while the latent heat of

fusion dictates the energy storage capacity. The following table summarizes the key thermal

properties of various long-chain dialkyl adipates.

Adipate Ester Abbreviation
Molecular
Formula

Melting
Temperature
(°C)

Latent Heat of
Fusion (J/g)

Diethyl Adipate DEA C10H18O4 -20.9 102.8[1]

Dibutyl Adipate DBA C14H26O4 -22.3 131.7[1]

Dioctyl Adipate DOA C22H42O4 - -

Ditetradecyl

Adipate
DTA C34H66O4 44 142.4

Dioctadecyl

Adipate
DOA C42H82O4 60 186.2

Experimental Protocols
Protocol 1: Synthesis of Long-Chain Adipates via Direct
Esterification
This protocol describes the synthesis of long-chain adipates from adipic acid and a long-chain

alcohol.

Materials:

Adipic acid

Long-chain alcohol (e.g., 1-octanol, 1-decanol, 1-dodecanol, 1-tetradecanol, 1-hexadecanol,

1-octadecanol)
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Catalyst (e.g., p-toluenesulfonic acid, tetrabutyl titanate)

Toluene (for azeotropic removal of water)

5% Sodium carbonate solution

Deionized water

Anhydrous sodium sulfate

Activated carbon

Equipment:

Three-necked round-bottom flask

Reflux condenser

Dean-Stark trap

Magnetic stirrer with heating mantle

Separatory funnel

Rotary evaporator

Vacuum filtration apparatus

Procedure:

Reaction Setup: In a three-necked round-bottom flask equipped with a magnetic stirrer,

reflux condenser, and a Dean-Stark trap, add adipic acid and the corresponding long-chain

alcohol in a molar ratio of 1:2.5. Add toluene to the flask.

Catalyst Addition: Add the catalyst (e.g., 0.8% - 1.2% of the total reactant mass of a

composite tetrabutyl titanate and p-toluenesulfonic acid catalyst).

Esterification: Heat the reaction mixture to 120-130°C with vigorous stirring. Water produced

during the reaction will be azeotropically removed and collected in the Dean-Stark trap.
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Continue the reaction at this temperature for approximately 1.5 hours to remove about 85%

of the theoretical water.

High-Temperature Esterification: Increase the temperature to 160-170°C and maintain for

approximately 3 hours, continuously removing water. Monitor the reaction progress by

checking the acid value. The reaction is considered complete when the acid value is less

than 2 mg KOH/g.

Purification:

Cool the reaction mixture to room temperature.

Wash the crude ester twice with a 5% sodium carbonate solution to neutralize any

remaining acid catalyst.

Wash with deionized water until the aqueous layer is neutral.

Dry the organic layer over anhydrous sodium sulfate.

Decolorize the solution by adding activated carbon and stirring for 30 minutes.

Filter the mixture to remove the activated carbon and sodium sulfate.

Remove the toluene and any excess alcohol by vacuum distillation. The final product, the

long-chain adipate, will be a waxy solid or a viscous liquid at room temperature depending

on the chain length.

Protocol 2: Characterization of Thermal Properties using
Differential Scanning Calorimetry (DSC)
This protocol outlines the procedure for determining the melting temperature and latent heat of

fusion of long-chain adipates.

Equipment:

Differential Scanning Calorimeter (DSC)

Hermetic aluminum pans and lids
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Crimper for sealing pans

Procedure:

Sample Preparation: Accurately weigh 5-10 mg of the synthesized long-chain adipate into a

hermetic aluminum pan. Seal the pan using a crimper. Prepare an empty sealed pan to be

used as a reference.

DSC Analysis:

Place the sample and reference pans into the DSC cell.

Purge the cell with an inert gas (e.g., nitrogen) at a constant flow rate.

Equilibrate the sample at a temperature well below the expected melting point (e.g.,

-50°C).

Heat the sample at a constant rate (e.g., 10°C/min) to a temperature well above the

melting point (e.g., 100°C).

Hold the sample at this temperature for a few minutes to ensure complete melting and to

erase any previous thermal history.

Cool the sample back to the initial temperature at the same rate.

Perform a second heating and cooling cycle under the same conditions.

Data Analysis:

The melting temperature (Tm) is determined as the peak temperature of the endothermic

melting peak from the second heating scan.

The latent heat of fusion (ΔHm) is calculated by integrating the area of the melting peak.

Protocol 3: Evaluation of Thermal Stability using
Thermogravimetric Analysis (TGA)
This protocol describes the method to assess the thermal stability of long-chain adipates.
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Equipment:

Thermogravimetric Analyzer (TGA)

Sample pans (e.g., alumina or platinum)

Procedure:

Sample Preparation: Place 5-10 mg of the synthesized long-chain adipate into a TGA sample

pan.

TGA Analysis:

Place the sample pan in the TGA furnace.

Purge the furnace with an inert atmosphere (e.g., nitrogen) at a constant flow rate.

Heat the sample from ambient temperature to a high temperature (e.g., 600°C) at a

constant heating rate (e.g., 10°C/min).

Data Analysis:

Record the weight loss of the sample as a function of temperature.

The onset temperature of decomposition is determined as the temperature at which a

significant weight loss begins. This indicates the upper limit of the material's thermal

stability.
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Caption: Synthesis workflow for long-chain adipates.
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Caption: Characterization workflow for long-chain adipates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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